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Compound of Interest

Compound Name: Lithium;vanadium

cat. No.: B12563126

Crystal Structure Data of Lithium Vanadates

The crystal structures of lithium metavanadate (LiVOs) and lithium orthovanadate (LisVOa)

have been extensively studied. The following tables summarize the key crystallographic data
for these two compounds.

Table 1: Crystallographic Data for Lithium Metavanadate
(LiVOs)
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Parameter

Value

Crystal System

Monoclinic

Space Group

C2/c (No. 15)[1][2][3]

Lattice Parameters

a=10.155(2) A - 10.26 A[1][3][4]

b =8.4175(9) A - 8.33 A[1][3][4]

¢ =5.8853(9) A - 5.83 A[1][3][4]

B = 110.45(1)° - 111.59°[1][3][4]

Unit Cell Volume

~463.64 A3[3]

Key Structural Features

Isotypic with spodumene (LiAISi20s). Composed
of chains of edge-sharing LiOs octahedra and
corner-sharing VOa tetrahedra running parallel
to the c-axis.[1][4][5][6]

Li-O Bond Distances

1.97 A - 2.65 A[3]

V-O Bond Distances

1.628 A - 1.821 A[1][3]

Table 2: Crystallographic Data for Lithium

Orthovanadate (LizVQa)

Parameter

Value

Crystal System

Orthorhombic[7][8]

Space Group

Pmn21 (No. 31)[7][8]

Key Structural Features

Enargite structure type. Composed of corner-
sharing LiO4 and VOa tetrahedra.[7]

Li-O Bond Distances

1.94 A-1.98 A[7]

V-O Bond Distances

~1.72 A - 1.73 A[7]
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Experimental Protocols for Crystal Structure
Determination

The determination of the crystal structure of lithium vanadates typically involves synthesis of a
high-purity crystalline sample followed by X-ray diffraction analysis.

Synthesis of Lithium Vanadate

Several methods can be employed for the synthesis of lithium vanadate, including solid-state
reaction, hydrothermal methods, and spray pyrolysis.[9][10][11]

Solid-State Reaction Method:

e Precursor Preparation: Stoichiometric amounts of lithium carbonate (Li2COs) or lithium
hydroxide (LIOH) and vanadium pentoxide (V20s) are intimately ground together in an agate

mortar.

o Calcination: The mixture is then heated in a furnace. For LiVOs3, a typical temperature profile
involves heating to 500-600 °C for several hours. For LisVOas, multiple heating steps with
intermediate grinding may be necessary to ensure homogeneity.

e Cooling: The sample is slowly cooled to room temperature.
Hydrothermal Synthesis Method:

e Precursor Solution: Vanadium pentoxide is dissolved in an agueous solution of lithium
hydroxide, with the pH adjusted to control the phase of the final product.[9]

» Hydrothermal Reaction: The solution is sealed in a Teflon-lined stainless-steel autoclave and
heated to 150-200 °C for 24-48 hours.

o Product Recovery: After the autoclave has cooled to room temperature, the solid product is
collected by filtration, washed with deionized water and ethanol, and dried in an oven.

X-ray Diffraction (XRD) Analysis
o Sample Preparation: A fine powder of the synthesized lithium vanadate is packed into a
sample holder.
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» Data Collection: Powder X-ray diffraction data are collected using a diffractometer, typically
with Cu Ka radiation. Data is collected over a 26 range of 10-80° with a step size of 0.02°.

o Phase Identification: The experimental diffraction pattern is compared with standard
diffraction patterns from databases like the Powder Diffraction File (PDF) to confirm the

phase of the synthesized material.[12]

» Rietveld Refinement: For a detailed crystal structure analysis, Rietveld refinement of the
powder XRD data is performed using software such as GSAS or FullProf. This process
involves refining the lattice parameters, atomic positions, and other structural parameters to
obtain the best fit between the observed and calculated diffraction patterns.[4]

Visualizations

Visual representations are crucial for understanding complex structural information and

experimental workflows.
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A generalized workflow for the determination of the crystal structure of lithium vanadate.
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A schematic representation of the coordination environments in LiVOs and LizVOa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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